Cas no 2806-97-5 (2-Butynal diethyl acetal)

• Product Name: 2-Butynal diethyl acetal
• CAS No: 2806-97-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00009274
• CID: 84488
• PubChem ID: 137721
• Update Time: 2025-04-18

2-Butynal diethyl acetal Chemical and Physical Properties

Names and Identifiers

• 2-Butynal diethyl acetal
• 1,1-diethoxybut-2-yne
• 1,1-Diethoxy-2-butyne
• 1,1-Diethoxy-but-2-yne
• 2-Butyn-1-al diethyl acetal
• 2-Butyne,1,1-diethoxy
• 2-Butynyl aldehyde diethyl acetal
• DTXSID30182343
• 2-BUTYNALDIETHYLACETAL
• AKOS015830628
• 1,1-Diethoxy-2-butyne #
• 2-butyne-1-al diethyl acetal
• SCHEMBL1578031
• InChI=1/C8H14O2/c1-4-7-8(9-5-2)10-6-3/h8H,5-6H2,1-3H3
• FT-0611637
• 2806-97-5
• 2-Butyne, 1,1-diethoxy-
• J-016960
• FKKVKKSEVMQYER-UHFFFAOYSA-
• MFCD00009274
• Tetrolaldehyde diethyl acetal
• 1-Diethoxybut-2-yne
• DB-047332
• G77321

• MDL： MFCD00009274
• Inchi： 1S/C8H14O2/c1-4-7-8(9-5-2)10-6-3/h8H,5-6H2,1-3H3
• InChI Key： FKKVKKSEVMQYER-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CC)OCC
• BRN： 1702075

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not available
• Density: 0.9 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 65-67 °C12 mm Hg(lit.)
• Flash Point: 132 °F
• Refractive Index: n20/D 1.426(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 18.46000
• LogP: 1.40880
• Solubility: Not available
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

2-Butynal diethyl acetal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)